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Compound of Interest

Compound Name: delta-Gluconolactone

Cat. No.: B123857 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of delta-Gluconolactone, including detailed operational

procedures and disposal plans, to support your critical work while prioritizing safety.

Potential Health Effects: delta-Gluconolactone may cause irritation to the eyes, skin, digestive

tract, and respiratory tract upon contact or inhalation.[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling delta-Gluconolactone, the

following personal protective equipment is recommended:
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Protection Type Recommended Equipment Details

Eye Protection

Safety glasses with side

shields or goggles.[1][2][3][4]

[5]

Chemical goggles are

recommended if splashing is

possible.[1]

Hand Protection
Appropriate protective gloves.

[1]

Rubber gloves are a suitable

material.[2][3]

Skin and Body Protection
Lightweight protective clothing.

[2][3]

Wear appropriate protective

clothing to prevent skin

exposure.[1][5]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

A respirator should be used in

cases of dust or aerosol

formation, or when engineering

controls are not sufficient to

maintain airborne

concentrations below exposure

limits.[1][2][6]

Occupational Exposure Limits
The following table summarizes the occupational exposure limits for delta-Gluconolactone
dust.

Organization
Exposure Limit (8-hour Time Weighted

Average)

NIOSH (REL) Total dust: 10 mg/m³

Respirable fraction: 5 mg/m³

OSHA (PEL) Total dust: 15 mg/m³

Respirable fraction: 5 mg/m³

Source:[7]
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Operational Plan for Handling delta-Gluconolactone
This step-by-step guide outlines the procedural workflow for the safe handling of delta-
Gluconolactone from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Storage Location: Store in a cool, dry, and well-ventilated area.[1][3][4][8] The storage

temperature should not exceed 30°C (86°F).[3]

Container Integrity: Keep the container tightly closed when not in use.[1][3]

Incompatible Materials: Store away from strong oxidizing agents, strong bases, and

moisture.[5][8] delta-Gluconolactone is sensitive to moisture and light.[1][5]

Handling and Use
Ventilation: Use in a well-ventilated area.[6][8] Local exhaust ventilation is recommended to

keep airborne concentrations low.[1]

Avoid Dust Formation: Take measures to avoid the formation of dust.[3][4][6][9]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in

the handling area.[8]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1]

Accidental Release Measures
Spills/Leaks: In case of a spill, wear appropriate personal protective equipment.[1]

Containment: Vacuum or sweep up the material and place it into a suitable, labeled disposal

container.[1][3] Avoid generating dust during cleanup.[8]

First Aid Measures
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Exposure Route First Aid Procedure

Eyes

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[1]

Skin

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[1]

Ingestion

If conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Do not induce vomiting.

Get medical attention.[1]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.[1]

Disposal
Waste Disposal: Dispose of waste in accordance with federal, state, and local environmental

control regulations.[8][10]

Container Disposal: Empty containers should be taken to an approved waste handling site

for recycling or disposal.[3]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of delta-Gluconolactone
in a laboratory setting.
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Safe Handling Workflow for delta-Gluconolactone

Preparation

Handling

Post-Handling

Emergency Response

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh/Measure in Ventilated Area

Proceed with caution

Perform Experiment

Decontaminate Work Area

Properly Store or Dispose of Material

Remove and Clean PPE

Wash Hands Thoroughly

Spill or Exposure Occurs

Follow First Aid Procedures

Report Incident

Click to download full resolution via product page

Caption: Workflow for the safe handling of delta-Gluconolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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